![molecular formula C21H28N2O B5651704 1-(2-ethoxyphenyl)-4-(4-ethylbenzyl)piperazine](/img/structure/B5651704.png)
1-(2-ethoxyphenyl)-4-(4-ethylbenzyl)piperazine
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Overview
Description
1-(2-ethoxyphenyl)-4-(4-ethylbenzyl)piperazine is a chemical compound belonging to the piperazine class, which is of interest due to its structural and functional diversity in pharmaceutical chemistry. Piperazine derivatives are explored for various biological activities, including cardiotropic activities and potential as therapeutic agents.
Synthesis Analysis
The synthesis of piperazine derivatives involves multiple steps, including the condensation of ester ethoxycarbonylhydrazones with primary amines and modifications to improve selectivity and potency for targeted receptors. For instance, compounds similar to 1-(2-ethoxyphenyl)-4-(4-ethylbenzyl)piperazine have been synthesized for their high-affinity interactions with biological targets, indicating the compound's potential significance in medicinal chemistry (Rajkumar et al., 2014).
Molecular Structure Analysis
The molecular structure of piperazine derivatives, including 1-(2-ethoxyphenyl)-4-(4-ethylbenzyl)piperazine, can be characterized using various spectroscopic techniques. These compounds often exhibit complex structures with significant biological activity, as seen in studies where crystallography and NMR techniques are utilized to determine the conformation and configuration of the molecules (Sanjeevarayappa et al., 2015).
Chemical Reactions and Properties
Piperazine derivatives undergo a variety of chemical reactions, including demethylenation, methylation, and hydroxylation, as part of their metabolic processes in biological systems. These reactions contribute to the compound's pharmacokinetic and pharmacodynamic profiles, affecting its biological efficacy and safety (Staack & Maurer, 2004).
Physical Properties Analysis
The physical properties of piperazine derivatives, including solubility, melting point, and crystal structure, play a crucial role in their pharmaceutical applications. These properties influence the compound's formulation, stability, and delivery, impacting its therapeutic effectiveness.
Chemical Properties Analysis
The chemical properties of 1-(2-ethoxyphenyl)-4-(4-ethylbenzyl)piperazine, such as reactivity with biological targets, selectivity, and binding affinity, are central to its potential therapeutic uses. Research into similar compounds has shown that modifications to the piperazine structure can significantly affect their interaction with neurotransmitter receptors, offering insights into designing more effective and selective therapeutic agents (Perrone et al., 2000).
properties
IUPAC Name |
1-(2-ethoxyphenyl)-4-[(4-ethylphenyl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O/c1-3-18-9-11-19(12-10-18)17-22-13-15-23(16-14-22)20-7-5-6-8-21(20)24-4-2/h5-12H,3-4,13-17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLUJDECGELDXGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CN2CCN(CC2)C3=CC=CC=C3OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Ethoxyphenyl)-4-[(4-ethylphenyl)methyl]piperazine |
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